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Compound of Interest

Compound Name: 3-Methylbutanol - d2

Cat. No.: B1147822

For Researchers, Scientists, and Drug Development Professionals

This technical guide offers a comprehensive overview of the safety data for 3-Methylbutanol-
d2. As specific safety data for the deuterated form is not readily available, this document
leverages the extensive data from its non-deuterated analog, 3-Methyl-2-butanol, to provide a
robust safety profile. This information is critical for ensuring safe handling, storage, and use in

research and development settings.

Section 1: Chemical and Physical Properties

A clear understanding of the physical and chemical properties of a substance is the foundation
of its safe handling. The following table summarizes the key properties of 3-Methyl-2-butanol,
which are expected to be nearly identical for 3-Methylbutanol-d2.
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Property Value Source
Molecular Formula C5H120 [1]
Molecular Weight 88.15 g/mol [1]
Appearance Clear, colorless liquid [2]

Disagreeable, causes

Odor _ [3]
coughing

Boiling Point 112-114 °C

Melting Point Not Available

Flash Point 26 -39 °C [2]

Autoignition Temperature 347 °C [2]

Density 0.818 - 0.819 g/mL at 19-25 °C

- Slightly soluble (2.89/100mL at
Water Solubility

30°C)
Vapor Pressure 28 mmHg (primary) [3]
Refractive Index n20/D 1.409
) o Lower: 1.2 vol %, Upper: 10.5
Explosive Limits [2]
vol %

Section 2: Hazard Identification and Classification

3-Methyl-2-butanol is classified as a hazardous substance. The primary hazards are its
flammability and potential for causing harm upon inhalation. The GHS classification and
corresponding hazard statements are detailed below.
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Hazard Class Category Hazard Statement

o H226: Flammable liquid and
Flammable liquids 3

vapour.[4]
Acute toxicity, Inhalation 4 H332: Harmful if inhaled.[4]
Skin irritation 2 H315: Causes skin irritation.
) H318: Causes serious eye

Serious eye damage 1

damage.

Specific target organ toxicity -

single exposure

H335: May cause respiratory

irritation.

The following diagram illustrates the logical flow of hazard identification and the corresponding

precautionary measures.

Caption: Hazard ldentification and Corresponding Precautionary Measures.

Section 3: Exposure Controls and Personal

Protection

To minimize exposure and ensure personnel safety, the following exposure limits and personal

protective equipment (PPE) are recommended.

Occupational Exposure Limits:

Parameter Value Organization
TWA 100 ppm (360 mg/m3) NIOSH
STEL 125 ppm (450 mg/m3) NIOSH
IDLH 500 ppm NIOSH

Personal Protective Equipment (PPE) Workflow:
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The selection of appropriate PPE is a critical step in the risk management process. The
following diagram outlines the decision-making workflow for PPE selection when handling 3-
Methylbutanol-d2.

Start: Handling 3-Methylbutanol-d2

Assess Task:
- Quantity
- Duration

- Temperature

Are Engineering Controls Sufficient?
(e.g., Fume Hood)

Select Appropriate PPE

Respiratory Protection:
Required if ventilation is inadequate or for spills.
(e.g., NIOSH-approved respirator)

Hand Protection: Eye/Face Protection:
Chemical Resistant Gloves (e.g., Neoprene) Safety glasses with side shields or goggles

Body Protection:
Lab coat, apron, or coveralls

Proceed with Task Safely

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) Selection Workflow.

Section 4: Fire and Explosion Hazard Data
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The flammable nature of 3-Methyl-2-butanol requires stringent fire safety measures.

Parameter Value
Flash Point 26 -39 °C
Autoignition Temperature 347 °C

Flammability Limits in Air (% by volume)

Lower (LEL) 1.2%
Upper (UEL) 10.5%
Hazardous Combustion Products Carbon monoxide (CO), Carbon dioxide (CO2)

Fire-Fighting Measures:

e Suitable Extinguishing Media: Use foam, dry chemical, or carbon dioxide. Water spray can
be used to cool fire-exposed containers.[2]

» Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash
back.[2] Containers may explode when heated.

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[2]

Section 5: First-Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial.
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Exposure Route

First-Aid Procedure

Inhalation

Remove person to fresh air. If not breathing,
give artificial respiration. If breathing is difficult,

give oxygen. Get medical aid.[2]

Skin Contact

Flush skin with plenty of water for at least 15
minutes while removing contaminated clothing

and shoes.[2]

Eye Contact

Flush eyes with plenty of water for at least 15
minutes, occasionally lifting the upper and lower

eyelids. Get medical aid.

Ingestion

If victim is conscious and alert, give 2-4 cupfuls
of milk or water. Do NOT induce vomiting. Get

medical aid immediately.[2]

Section 6: Handling, Storage, and Stability

Proper handling and storage are essential to prevent accidents and maintain the chemical's

integrity.

Handling:

Storage:

Avoid breathing vapor or mist.[5]

Use only in a well-ventilated area.[5]

Keep away from heat, sparks, and open flames.[5]

Ground and bond containers when transferring material.[5]

Wear appropriate personal protective equipment.[5]

o Store in a cool, dry, well-ventilated area away from incompatible substances.
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o Keep containers tightly closed.[5]
e Store in a flammables area.

e Incompatible materials include strong oxidizing agents, strong acids, acid chlorides, and acid
anhydrides.[6]

Stability:
e The product is stable under normal conditions of use, storage, and transport.[5]
e Hazardous polymerization does not occur.

Section 7: Toxicological Information

While a full toxicological profile for 3-Methylbutanol-d2 is not available, data for related
compounds indicate potential health effects.

Effect Description

Acute Oral Toxicity May be harmful if swallowed.[2]

Harmful if inhaled. May cause respiratory

Acute Inhalation Toxicity o
irritation.[4][5]

_ _ o May cause skin irritation. Repeated exposure
Skin Corrosion/Irritation ) )
may cause skin dryness or cracking.[2]

Serious Eye Damage/Irritation May cause eye irritation.[2]

Carcinogenicity No information available.

Mutagenicity Not expected to be mutagenic or genotoxic.[5]
Reproductive Toxicity No information available.

Section 8: Experimental Protocols

Detailed experimental protocols for the generation of the safety data presented (e.g., specific
methodologies for determining flash points or toxicity values) are not provided in standard
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Safety Data Sheets. This data is typically generated following standardized guidelines from
organizations such as the OECD (Organisation for Economic Co-operation and Development)
or ASTM (American Society for Testing and Materials). For specific experimental details, direct
consultation of the primary toxicological or physical chemistry literature would be required.

The handling and safety protocols are derived from the collective guidance provided in the
referenced safety data sheets, which represent established best practices for handling
flammable and moderately toxic organic solvents in a laboratory setting.

Disclaimer: This document is intended as a technical guide for informational purposes only and
is based on data for analogous, non-deuterated compounds. It is not a substitute for a formal
Safety Data Sheet (SDS). Always consult the specific SDS provided by the manufacturer for 3-
Methylbutanol-d2 before use and adhere to all institutional and regulatory safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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